Cas no 1804783-16-1 (4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine
• CAS No: 1804783-16-1
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4838379
• Update Time: 2025-05-21

4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H11F3N2O2/c1-5-6(3-13)7(15-2)4-14-8(5)16-9(10,11)12/h4H,3,13H2,1-2H3
• InChI Key： XELWHORJKOFCHF-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(C(=CN=1)OC)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 57.4

Additional information on 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine

The compound 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804783-16-1) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique pyridine ring structure, which incorporates several functional groups that contribute to its versatile properties.

At the core of this molecule lies a pyridine ring, a six-membered aromatic structure with one nitrogen atom. The substituents attached to this ring are strategically positioned to enhance its reactivity and selectivity in different chemical environments. The aminomethyl group at position 4 introduces nucleophilic properties, making it amenable to various substitution reactions. Meanwhile, the methoxy group at position 5 and the trifluoromethoxy group at position 2 contribute to the molecule's electronic and steric effects, influencing its reactivity and stability.

Recent studies have highlighted the potential of 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a promising candidate for herbicide development. Researchers have demonstrated that this compound can effectively suppress the activity of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants.

In addition to its agricultural applications, this compound has shown potential in the pharmaceutical sector. Its structure allows for selective binding to certain receptors, making it a valuable lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Recent advancements in medicinal chemistry have enabled the optimization of this compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

The synthesis of 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the introduction of substituents onto the pyridine ring through nucleophilic aromatic substitution and subsequent functionalization to achieve the desired structure.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Studies have shown that under aerobic conditions, this compound undergoes biodegradation via microbial action, reducing its persistence in the environment.

In conclusion, 4-(Aminomethyl)-5-methoxy-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804783-16-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthetic and applied research, positions it as a valuable tool for addressing contemporary challenges in agriculture and medicine.